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2'-Methoxy-5'-nitrobenzamil comparative
chromatography performance

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2'-Methoxy-5'-nitrobenzamil

CAS No.: 122341-74-6

Cat. No.: S587044

Chemical Profile of 2'-Methoxy-5'-Nitrobenzamil

The table below summarizes the key identifying information for this compound from the search results [1]

[2].

Property Description

CAS Registry 122341-74-6 [1] [2]
Number

Molecular C14H15CINsOa [1]
Formula

Molecular Weight  394.78 g/mol [1]

MeSH Amiloride/analogs & derivatives [2]
Classification

Synonyms MN-benzamil; 3,5-Diamino-6-Chloro-N-[N'-[(2-Methoxy-5-Nitro-
Phenyl)Methyl|Carbamimidoyl]Pyrazine-2-Carboxamide [1] [2]
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Experimental Protocol & Workflow Design

For your comparison guide, you would typically need to establish a standard chromatography protocol

Below is a generic workflow for developing and comparing the performance of different chromatography

conditions. You can adapt this framework once you obtain specific parameters from the literature or your
own experiments.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [2'-Methoxy-5'-nitrobenzamil comparative chromatography
performance]. Smolecule, [2026]. [Online PDF]. Available at:
[https://www.smolecule.com/products/b587044#2-methoxy-5-nitrobenzamil-comparative-

chromatography-performance]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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